1-(phenylsulfonyl)-5-indolinecarboxamide
Overview
Description
1-(phenylsulfonyl)-5-indolinecarboxamide is a useful research compound. Its molecular formula is C15H14N2O3S and its molecular weight is 302.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 302.07251349 g/mol and the complexity rating of the compound is 494. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
Anticancer Agent Development : A study by Kwak et al. (2006) explored the synthesis of derivatives of 1-(indoline-5-sulfonyl)-4-phenylimidazolidinones, noting their activity against several human cancer cell lines, including human colon carcinoma and human lung carcinoma. This indicates the potential of 1-phenylsulfonyl-5-indolinecarboxamide derivatives in cancer treatment research (Kwak et al., 2006).
Tubulin Inhibition and Antitumor Activity : Lai et al. (2019) reported on the structure-activity relationships of 1-arylsulfonyl indoline-based benzamides, which exhibit significant tubulin inhibition and antiproliferative activity against a variety of cancer cells. This highlights the utility of 1-phenylsulfonyl-5-indolinecarboxamide in developing new antitubulin agents (Lai et al., 2019).
Histone Deacetylase Inhibition
- Histone Deacetylase Inhibitors : A class of 1-arylsulfonyl-5-(N-hydroxyacrylamide)indoles, including derivatives of 1-phenylsulfonyl-5-indolinecarboxamide, has been identified as effective histone deacetylase inhibitors with potential antitumor activity in vivo. This was demonstrated by Lai et al. (2012) and Lee et al. (2013), suggesting its relevance in cancer therapy (Lai et al., 2012); (Lee et al., 2013).
HIV Research
- Non-nucleoside Reverse Transcriptase Inhibition : Williams et al. (1993) discussed a series of non-nucleoside RT inhibitors, including 5-chloro-3-(phenylsulfonyl)indole-2-carboxamide, exhibiting potent inhibitory activity against the HIV-1 RT enzyme and viral spread in human T-lymphoid cells (Williams et al., 1993).
Crystal Structure and Chemical Analysis
- Crystal Structures and DFT Calculations : Montgomery et al. (2015) synthesized and analyzed the crystal structures of cyano(phenylsulfonyl)indoles, providing insights into the molecular structure and potential applications of 1-phenylsulfonyl-5-indolinecarboxamide derivatives (Montgomery et al., 2015).
Properties
IUPAC Name |
1-(benzenesulfonyl)-2,3-dihydroindole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3S/c16-15(18)12-6-7-14-11(10-12)8-9-17(14)21(19,20)13-4-2-1-3-5-13/h1-7,10H,8-9H2,(H2,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMJATLJNXKCCND-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=C1C=C(C=C2)C(=O)N)S(=O)(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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